ethyl (3E)-3-phenyl-3-(quinazolin-4-ylhydrazinylidene)propanoate

• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol
• IUPAC Name: ethyl (3E)-3-phenyl-3-(quinazolin-4-ylhydrazinylidene)propanoate
• InChI: InChI=1S/C19H18N4O2/c1-2-25-18(24)12-17(14-8-4-3-5-9-14)22-23-19-15-10-6-7-11-16(15)20-13-21-19/h3-11,13H,2,12H2,1H3,(H,20,21,23)/b22-17+
• InChI Key: LUPPDGTURPREON-OQKWZONESA-N
• Isomeric SMILES: CCOC(=O)C/C(=N\NC1=NC=NC2=CC=CC=C21)/C3=CC=CC=C3
• SMILES: CCOC(=O)CC(=NNC1=NC=NC2=CC=CC=C21)C3=CC=CC=C3

Description

3-phenyl-3-(4-quinazolinylhydrazinylidene)propanoic acid ethyl ester is a member of quinazolines.

Scientific Research Applications

Synthesis and Antineoplastic Properties Ethyl (3E)-3-phenyl-3-(quinazolin-4-ylhydrazinylidene)propanoate has been explored for its role in the synthesis of various quinazolinone derivatives, which have shown potential antineoplastic (anti-cancer) properties. One study reported the synthesis of 3-substituted 5,5-dimethylbenzo[h]quinazolin-4(3H)-ones, which were found to have antineoplastic properties upon evaluation (Markosyan et al., 2014).

Synthesis of Analgesic and Anti-inflammatory Agents Research has also delved into the synthesis of quinazolinone derivatives for potential use as analgesic and anti-inflammatory agents. For example, a study focused on synthesizing a series of 3-(4-ethylphenyl)-2-substituted amino-3H-quinazolin-4-ones, investigating their analgesic, anti-inflammatory, and ulcerogenic index activities (Alagarsamy et al., 2008).

Anti-Monoamine Oxidase Properties Another area of interest is the investigation of the compounds' effects on brain monoamine oxidase (MAO) activity. Research involving the synthesis of various quinazolinone derivatives has examined their impact on MAO, with some compounds demonstrating the ability to inhibit 5-HT deamination, indicating potential for therapeutic applications (Markosyan et al., 2008).

Corrosion Inhibition Outside of biomedical applications, this compound derivatives have been studied for their role in corrosion inhibition. For instance, certain quinazolin-4(3H)-one derivatives have been shown to be effective corrosion inhibitors for mild steel in acidic conditions, providing a new approach in corrosion prevention (Chen et al., 2021).